Cas no 1805558-75-1 (5-Bromomethyl-4-fluoro-2-methylpyridine)

• Product Name: 5-Bromomethyl-4-fluoro-2-methylpyridine
• CAS No: 1805558-75-1
• MF: C₇H₇BrFN
• MW: 204.03958439827
• CID: 4902974
• Update Time: 2025-06-12

5-Bromomethyl-4-fluoro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromomethyl-4-fluoro-2-methylpyridine

• Inchi： 1S/C7H7BrFN/c1-5-2-7(9)6(3-8)4-10-5/h2,4H,3H2,1H3
• InChI Key： SEGYMAGBGLVVLG-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C)C=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 1.9
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromomethyl-4-fluoro-2-methylpyridine

Introduction to 5-Bromomethyl-4-fluoro-2-methylpyridine (CAS No. 1805558-75-1)

5-Bromomethyl-4-fluoro-2-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805558-75-1, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring, and it incorporates both bromomethyl and fluoro substituents, which make it a valuable intermediate in synthetic chemistry. The presence of these functional groups enhances its reactivity, making it particularly useful in the development of novel bioactive molecules.

The bromomethyl moiety in 5-Bromomethyl-4-fluoro-2-methylpyridine serves as a reactive handle for further functionalization through nucleophilic substitution reactions. This property allows chemists to introduce various pharmacophores or side chains, facilitating the construction of complex molecular architectures. On the other hand, the fluoro substituent at the 4-position introduces electronic and steric effects that can influence the binding affinity and metabolic stability of derived compounds. These features make 5-Bromomethyl-4-fluoro-2-methylpyridine a cornerstone in medicinal chemistry for designing targeted therapeutics.

In recent years, there has been a surge in research focused on developing small molecule inhibitors for various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The unique structural features of 5-Bromomethyl-4-fluoro-2-methylpyridine have been leveraged to create novel scaffolds that exhibit promising biological activity. For instance, studies have demonstrated its utility in generating kinase inhibitors, where the bromomethyl group can be used to introduce ATP-competitive or allosteric modulators. Additionally, the fluoro substituent has been shown to enhance the binding affinity of certain drug candidates by improving lipophilicity and reducing metabolic degradation.

One notable application of 5-Bromomethyl-4-fluoro-2-methylpyridine is in the synthesis of antiviral agents. The pyridine core is a common motif in many antiviral drugs due to its ability to interact with viral enzymes and receptors. Researchers have utilized this compound to develop inhibitors targeting viral proteases and polymerases. The bromomethyl group provides a site for further derivatization, allowing for the optimization of binding interactions with viral targets. Furthermore, the fluoro group has been shown to improve pharmacokinetic properties, such as oral bioavailability and resistance profiles.

The agrochemical industry has also benefited from the versatility of 5-Bromomethyl-4-fluoro-2-methylpyridine. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their efficacy and selectivity. This compound has been employed in creating novel agrochemicals that target specific enzymatic pathways in pests while minimizing environmental impact. The bromomethyl functionality enables the introduction of diverse side chains that can modulate herbicidal or insecticidal activity. Moreover, the fluoro substituent contributes to improved stability and persistence in biological systems.

The synthetic methodologies for preparing 5-Bromomethyl-4-fluoro-2-methylpyridine have been refined over time to ensure high yields and purity. Typically, fluorination reactions are performed using electrophilic fluorinating agents or metal-catalyzed cross-coupling reactions. The bromomethylation step often involves reacting a pyridine precursor with bromomethanol or related reagents under controlled conditions. Advances in catalytic systems have further enhanced the efficiency of these transformations, making them more scalable for industrial applications.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in identifying potential drug candidates derived from 5-Bromomethyl-4-fluoro-2-methylpyridine. These techniques allow researchers to predict binding affinities and optimize molecular structures before experimental synthesis. The combination of experimental data with computational modeling has accelerated the drug discovery process significantly. For example, researchers have used these approaches to design inhibitors with improved selectivity over off-target proteins.

The safety profile of 5-Bromomethyl-4-fluoro-2-methylpyridine is another critical consideration in its application. While this compound is not classified as hazardous under standard conditions, appropriate handling procedures must be followed to prevent exposure during synthesis and handling. Personal protective equipment (PPE), such as gloves and safety goggles, should be used when working with this substance. Additionally, good laboratory practices (GLP) should be adhered to ensure safe storage and disposal.

In conclusion,5-Bromomethyl-4-fluoro-2-methylpyridine (CAS No. 1805558-75-1) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features enable diverse chemical modifications, making it an invaluable building block for developing novel bioactive molecules. The ongoing research into its applications underscores its importance as a key intermediate in modern drug discovery efforts.